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Compound of Interest

Compound Name: Azeliragon

Cat. No.: B8038205 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Azeliragon are paramount to ensuring laboratory

safety and environmental protection. This document provides a comprehensive guide to the

operational and disposal plans for Azeliragon, grounded in established safety protocols for

chemical handling in a laboratory setting.

Quantitative Data Summary
The following table summarizes key quantitative data for Azeliragon, aiding in its safe handling

and preparation for experimental use.

Property Value Citations

Molecular Weight 532.12 g/mol [1][2]

Appearance Crystalline solid [2]

Storage (Powder) -20°C for up to 3 years [3][4][5]

Storage (In Solvent) -80°C for up to 1 year [3][4]

Solubility

DMSO: ~1 mg/ml to 100

mg/mLDMF: ~5 mg/mlEthanol:

~1 mg/mlAqueous Buffers:

Sparingly soluble

[2][3][4]
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Handling and Personal Protective Equipment (PPE)
While Azeliragon is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is prudent to treat all research chemicals with a high degree of

caution.[6] This material should be considered hazardous until further information becomes

available.[2]

Standard Laboratory Practices:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area or with appropriate engineering controls such as a fume hood.

Review the complete Safety Data Sheet (SDS) before use.[2]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect street clothing.

Experimental Protocol: Disposal of Azeliragon
Waste
The following protocol outlines the recommended step-by-step procedure for the disposal of

Azeliragon waste in a laboratory setting. This procedure is based on general best practices for

the disposal of non-hazardous pharmaceutical waste.[7][8][9]

1. Waste Segregation:

At the point of generation, separate Azeliragon waste from other waste streams.
Do not mix Azeliragon waste with hazardous chemical waste unless specifically instructed
to do so by your institution's Environmental Health and Safety (EHS) department.[10]
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2. Deactivation (if applicable):

Currently, there is no single accepted method for the chemical deactivation of all
pharmaceutical agents.[10] Unless a validated deactivation protocol is provided by your
institution's EHS department, do not attempt to chemically deactivate Azeliragon waste.

3. Containerization:

Solid Waste:
Place unused or expired Azeliragon powder, contaminated personal protective equipment
(e.g., gloves, weighing paper), and other solid materials into a designated, clearly labeled,
and sealable container.
Liquid Waste:
Collect solutions containing Azeliragon in a separate, leak-proof, and clearly labeled waste
container. Do not pour Azeliragon solutions down the drain.[11]
Sharps:
Any sharps (e.g., needles, syringes) contaminated with Azeliragon should be disposed of in
a designated sharps container. If the syringe contains residual liquid, it may need to be
managed as hazardous chemical waste.[10]

4. Labeling:

Clearly label all waste containers with "Azeliragon Waste" and any other information
required by your institution's waste management program.

5. Storage:

Store sealed Azeliragon waste containers in a secure, designated area away from
incompatible materials.

6. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the Azeliragon waste.[7]
Non-hazardous pharmaceutical waste is typically sent for incineration through a licensed
waste management vendor.[7][12]

Logical Workflow for Azeliragon Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Azeliragon.
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Caption: Azeliragon Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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